![molecular formula C15H9ClF3N3O2 B6182766 (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid CAS No. 2648972-82-9](/img/no-structure.png)
(2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid
Overview
Description
(2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid is a useful research compound. Its molecular formula is C15H9ClF3N3O2 and its molecular weight is 355.7. The purity is usually 95.
BenchChem offers high-quality (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid involves the synthesis of the pyrazole ring followed by the addition of the cyanopropenoic acid group.", "Starting Materials": [ "3-(trifluoromethyl)benzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "methyl chloroacetate", "sodium hydroxide", "chloroacetic acid", "5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid", "thionyl chloride", "sodium cyanide", "2-bromoacrylonitrile" ], "Reaction": [ "Step 1: Synthesis of 5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid by reacting 3-(trifluoromethyl)benzaldehyde with ethyl acetoacetate and hydrazine hydrate in ethanol.", "Step 2: Synthesis of methyl 5-chloro-3-methyl-1H-pyrazole-4-carboxylate by reacting 5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid with methyl chloroacetate and sodium hydroxide in ethanol.", "Step 3: Synthesis of 5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole by reacting methyl 5-chloro-3-methyl-1H-pyrazole-4-carboxylate with chloroacetic acid and thionyl chloride in refluxing toluene.", "Step 4: Synthesis of (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-bromoprop-2-enoic acid by reacting 5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole with 2-bromoacrylonitrile and sodium cyanide in ethanol.", "Step 5: Synthesis of (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid by reacting (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-bromoprop-2-enoic acid with sodium cyanide in ethanol." ] } | |
CAS RN |
2648972-82-9 |
Molecular Formula |
C15H9ClF3N3O2 |
Molecular Weight |
355.7 |
Purity |
95 |
Origin of Product |
United States |
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